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Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Get Quote

Summary of Technical Data

The table below summarizes the key physical and chemical properties of Sulforhodamine G found across

multiple supplier and chemical database websites.

Property Reported Value / Description Source

CAS Number 5873-16-5 Multiple Sources

[1] [2] [3]

Molecular
Formula

C25H25N2NaO7S2 (commonly reported) Multiple Sources

[1] [2] [4]

Molecular Weight 552.59 - 575.58 g/mol (varies by source) [1] [2] [5]

Physical Form Red to orange-red solid powder [3] [6]

Solubility in
Water

Highly water-soluble [3]; ~5 g/L (approx.) [6] [3] [6]

λmax / Excitation 525 - 531 nm [5] [6] [4]

Emission 548 - 552 nm [3] [5] [4]
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Property Reported Value / Description Source

Primary
Applications

Polar tracer for neuronal communication, protein staining,
hydrological flow studies

[2] [3] [6]

Experimental Considerations and Workflow

For laboratory research, the general protocol for preparing an aqueous stock solution involves directly

dissolving the solid powder in water [3] [5]. The following diagram outlines the key steps and considerations

for this process.

Prepare Sulforhodamine G Stock Solution

Weigh powder

Add to purified water
(e.g., deionized, distilled)

Mix thoroughly until dissolved
(Vortex or sonicate if needed)

Protect from light
(Store in amber vial or wrap with foil)

Store at recommended conditions:
Freezer (< -15°C) or Room Temperature*
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Figure 1: Workflow for preparing an aqueous stock solution of Sulforhodamine G, highlighting light sensitivity and storage as

key factors [3] [5].

Solubility Conflict: One source estimates solubility at 160.7 mg/L [4], which conflicts with the 5 g/L

value [6]. This wide discrepancy suggests you should experimentally verify solubility for your specific
batch and application.

Solution Preparation: The dye is typically dissolved in purified water to create a stock solution [3]
[5]. For protein staining, purification of the commercial dye by reverse-phase chromatography may be

necessary prior to use [2].
Storage and Handling: The solid powder and its solutions should be protected from light and

stored as recommended, either frozen (e.g., < -15°C) or at room temperature [3] [5] [4].

Application Notes for Researchers

As a Polar Tracer: Its high water solubility and membrane-impermeant nature make it ideal for
tracing cell morphology and studying communication between neuronal cells [3].

For Protein Staining: It can be used to stain proteins in gel electrophoresis, offering broad dynamic
ranges. Specific protocols involve staining in 35% methanol overnight [2].

In Hydrological Studies: It is used to map underground watercourses and measure river flows due
to its fluorescent properties, with a very low detection threshold of 0.01 μg/L [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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